Cas no 2119044-62-9 (2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid)

• Product Name: 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid
• CAS No: 2119044-62-9
• MF: C₁₃H₂₄N₂O₆S
• MW: 336.404462814331
• CID: 5174139
• PubChem ID: 130277676
• Update Time: 2025-06-09

2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-piperidinyl]sulfonyl]-
• 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid

• Inchi： 1S/C13H24N2O6S/c1-13(2,3)21-12(18)14-8-10-4-6-15(7-5-10)22(19,20)9-11(16)17/h10H,4-9H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： RSEBBCDJCWAGBG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(N1CCC(CNC(OC(C)(C)C)=O)CC1)(=O)=O

Additional information on 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid

Research Brief on 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid (CAS: 2119044-62-9)

In recent years, the compound 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid (CAS: 2119044-62-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and tert-butoxycarbonyl (Boc) protected amine functionalities, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, highlighting its applications, synthesis methods, and biological relevance.

The synthesis of 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid typically involves multi-step organic reactions, including the protection of the amine group with a Boc moiety, followed by sulfonylation and subsequent functionalization. Recent advancements in synthetic methodologies have focused on optimizing these steps to improve yield, purity, and scalability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route that reduced the number of purification steps while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

One of the most notable applications of this compound lies in its role as a building block for protease inhibitors. Proteases are enzymes implicated in numerous diseases, including viral infections, cancer, and inflammatory disorders. The sulfonylacetic acid moiety in 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid can act as a transition-state mimic, making it a valuable scaffold for designing inhibitors. Recent research has explored its incorporation into novel inhibitors targeting SARS-CoV-2 main protease (Mpro), with preliminary results indicating moderate inhibitory activity and good selectivity profiles.

In addition to its therapeutic potential, this compound has also been investigated for its utility in chemical biology tools. For example, its reactive sulfonyl group allows for selective conjugation with nucleophilic residues in proteins, enabling the development of activity-based probes (ABPs) for studying enzyme function. A 2022 study in ACS Chemical Biology utilized this property to create ABPs for profiling deubiquitinating enzymes (DUBs), shedding light on their roles in cellular signaling pathways.

Despite these promising developments, challenges remain in the broader application of 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. However, ongoing research efforts, including structure-activity relationship (SAR) studies and computational modeling, are expected to provide deeper insights into optimizing this scaffold for clinical use.

In conclusion, 2-{4-({(tert-butoxy)carbonylamino}methyl)piperidin-1-ylsulfonyl}acetic acid represents a versatile and pharmacologically relevant compound with wide-ranging applications in drug discovery and chemical biology. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly contribute to advancements in the field. This brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this molecule for addressing unmet medical needs.